Cas no 1000-87-9 (2,3-Pentadiene,2,4-dimethyl-)
2,3-Pentadiene,2,4-dimethyl- structure
2,3-Pentadiene,2,4-dimethyl-
1000-87-9
C7H12
96.17018
172263
2,3-Pentadiene,2,4-dimethyl- Properties
Names and Identifiers
-
- 2,3-Pentadiene,2,4-dimethyl-
- TETRAMETHYLALLENE
- 2,4-dimethylpenta-2,3-diene
- 1,1,3,3-tetramethylallene
- 1,1,3,3-tetramethylpropadiene
- 1,3,3-Tetramethylallene
- 2,2,4-dimethyl
- 2,3-Pentadiene,2,4-dimethyl
- 2,4-Dimethyl-2,3-pentadiene
- 2,4-dimethyl-2,3-pentandiene
- 2,4-dimethyl-penta-2,3-diene
- Allene,tetramethyl
- allene,tetramethyl-
- (CH3)2C=C=C(CH3)2
- Allene, tetramethyl-
- +Expand
-
- DZSNJASVIURWOG-UHFFFAOYSA-N
- InChI=1S/C7H12/c1-6(2)5-7(3)4/h1-4H3
- CC(=C=C(C)C)C
Computed Properties
- 96.09390
- 0
- 0
- 0
- 7
- 86.5
- 0
- 0
- 0
- 0
- 0
- 1
- 2.5
- nothing
- 0
Experimental Properties
- 2.51770
- 0.00000
- n20/D 1.440(lit.)
- 87-88 °C(lit.)
- -105.67°C (estimate)
- 10 °F
- Not determined
- Not determined
- 0.701 g/mL at 25 °C(lit.)
2,3-Pentadiene,2,4-dimethyl- Security Information
- 3
- 3.1
- S16; S26; S33; S36; S62; S7/9
- II
- II
- R11; R36/37/38; R65
- 3.1
-
F
Xn 
- UN 3295 3/PG 2
- II
- 11-36/37/38-65
- 3.1
2,3-Pentadiene,2,4-dimethyl- Customs Data
- 2901299090
-
China Customs Code:
2901299090Overview:
2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
2,3-Pentadiene,2,4-dimethyl- Related Literature
-
D. R. Taylor,M. R. Warburton,D. B. Wright J. Chem. Soc. C 1971 385
-
2. Olefin–acetylene metal complexes. The formation of some 1,4-diene complexes of rhodium(I) by the reactions of rhodium(I) olefin–hexafluorobut-2-yne complexes with 2,4-dimethylpenta-2,3-diene, propene, and cyclopropaneRaymond D. W. Kemmitt,Michael D. Schilling J. Chem. Soc. Dalton Trans. 1983 1887
-
3. Ene reactions of allenes. Part II. Non-stereospecific ene insertions into an alkylallene by electron deficient acetylenesHock-Ann Chia,Barrie E. Kirk,David R. Taylor J. Chem. Soc. Perkin Trans. 1 1974 1209
-
4. Ene reactions of allenes. Part 5. Regio- and stereo-selective ene reactions of a trialkylalleneChan Boo Lee,R. John J. Newman,David R. Taylor J. Chem. Soc. Perkin Trans. 1 1978 1161
-
5. Homolytic reactions of ligated boranes. Part 11. Electron spin resonance studies of radicals derived from primary amine–boranesJ. Nicholas Kirwan,Brian P. Roberts J. Chem. Soc. Perkin Trans. 2 1989 539
-
6. Allene cycloadditions. Part V. Temperature dependence of product distribution in alkylallene–alkyne reactionsBarrie E. Kirk,David R. Taylor J. Chem. Soc. Perkin Trans. 1 1974 1844
-
7. Allene cycloadditions. Part IV. Reactions of tetramethylallene with unsymmetrically substituted olefinsDavid R. Taylor,D. Bruce Wright J. Chem. Soc. Perkin Trans. 1 1973 445
-
8. Ene reactions of allenes. Part 3. Reactions of electron-deficient azo-compounds with acyclic allenes and alkenesChan Boo Lee,David R. Taylor J. Chem. Soc. Perkin Trans. 1 1977 1463
-
9. The electron transfer photochemistry of allenes with cyanoarenes. Photochemical nucleophile–olefin combination, aromatic substitution (photo-NOCAS) and related reactionsDino Mangion,Donald R. Arnold,T. Stanley Cameron,Katherine N. Robertson J. Chem. Soc. Perkin Trans. 2 2001 48
-
10. Ene reactions of allenes. Part I. Reactions of alkylallenes with hexafluoroacetoneDavid R. Taylor,D. Bruce Wright J. Chem. Soc. Perkin Trans. 1 1973 956
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